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Purine nucleotides
Purine nucleotides are essential components of living cells and play crucial roles in various biological processes, including DNA synthesis, energy transfer, and cellular signaling. These molecules consist of a purine base (adenine or guanine) attached to a five-carbon sugar (ribose), forming a ribose-phosphate backbone. The primary purine nucleotides are adenosine triphosphate (ATP) and guanosine triphosphate (GTP), which serve as key energy carriers in cells, facilitating the transfer of chemical energy for numerous metabolic reactions.
The synthesis of purine nucleotides involves complex enzymatic pathways known as the de novo pathway and the salvage pathway. These pathways ensure a continuous supply of purines necessary for DNA replication, RNA transcription, and ATP generation. Disruptions in these pathways can lead to various diseases, highlighting their critical importance in cellular function. Research into purine nucleotides continues, with applications ranging from drug development targeting metabolic disorders to understanding genetic predispositions to certain conditions.

Cyclic purine nucleotides
Purine deoxyribonucleotides
Purine ribonucleotides
Purine ribonucleoside triphosphates
Purine ribonucleoside diphosphates
Purine ribonucleoside monophosphates
Coenzyme A and derivatives
Purine nucleotide sugars
Purine 2'-deoxyribonucleoside monophosphates
3',5'-cyclic purine nucleotides
Purine 2'-deoxyribonucleoside diphosphates
Purine 2'-deoxyribonucleoside triphosphates
Purine ribonucleoside polyphosphates
Purine 3'-deoxyribonucleoside triphosphates
2',3'-cyclic purine nucleotides
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Beraprost Sodium Salt: A Promising Prostacyclin Analogue in BiopharmaceuticalsBeraprost Sodium Salt is a synthetic prostacyclin analogue that has gained significant attention in the field of biopharmaceuticals due to its potent therapeutic effects. Prostacyclins are a class of lipid-derived compounds that play a critical role in regulating blood flow and platelet aggregation. Beraprost, specifically, is known for its ability to mimic the biological actions of prostacyclin...